Sunflower seed oil

• CAS No.: 8001-21-6
• density: 0.92 g/mL at 25 °C (lit.)
• Synonyms: SUNFLOWER OIL; SUNFLOWER SEED OIL; sunflower seed oil from helianthus annuus; HELIANTHUS ANNUUS (SUNFLOWER) SEED OIL; SUNFLOWER SEED OIL FROM HELIANTHUS ANNUUS, PH EUR; helianthi annui oleum raffinatum; HEATEDSUNFLOWEROIL; OLEICACIDRICHSUNFLOWEROIL

Description

Sunflower seed oil is a non-volatile oil extracted from the seeds of the sunflower plant, Helianthus annuus. It is widely used in food preparation, cosmetics, and industrial applications. The oil is primarily composed of triglycerides, which include fatty acids such as linoleic acid, oleic acid, palmitic acid, and stearic acid . This compound is known for its high content of vitamin E and its neutral taste profile .

Mechanism of Action

Target of Action

Sunflower seed oil, particularly its essential oil, has been found to have several targets of action. The primary targets are genes involved in Type-2 Diabetes (T2D), including PPARA, FABP4, PPARD, PPARG, and CPT2 genes . These genes are part of the PPAR pathway , which plays a crucial role in the regulation of carbohydrate and lipid metabolism .

Mode of Action

This compound interacts with its targets primarily through its active phytoconstituents. The oil contains several active compounds, including phylloquinone, linoleic acid, tricosylic acid, and lignoceric acid . These compounds interact with the target genes, affecting their function and leading to changes in the metabolic pathways associated with T2D .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily those involved in carbohydrate and lipid metabolism. The PPAR pathway, which is a major therapeutic target for T2D development, is significantly influenced by the active compounds in this compound . This pathway plays a crucial role in the regulation of glucose and lipid metabolism, and its modulation can have significant effects on the management of T2D .

Pharmacokinetics

It is known that the oil contains a high percentage of unsaturated fatty acids, vitamin e, and carotene . These compounds are known to have beneficial health effects, including the ability to delay aging, regulate metabolism, and reduce cholesterol .

Result of Action

The action of this compound results in several molecular and cellular effects. Its interaction with the PPAR pathway leads to changes in glucose and lipid metabolism, which can have beneficial effects in the management of T2D . Additionally, the oil’s high content of unsaturated fatty acids, vitamin E, and carotene contributes to its health benefits, including its ability to delay aging, regulate metabolism, and reduce cholesterol .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, climatic changes can affect the absorption and metabolism of nutrients in sunflower, which is reflected in seed yield and oil content and quality . Moreover, the oil’s stability and efficacy can be affected by factors such as temperature, light, and storage conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sunflower seed oil is typically obtained through mechanical extraction or solvent extraction. The mechanical extraction involves pressing the seeds to release the oil, while solvent extraction uses organic solvents like hexane to dissolve the oil from the seeds . The oil is then separated from the solvent through distillation.

Industrial Production Methods: Industrial production of this compound involves several steps:

Cleaning and Dehulling: The seeds are cleaned to remove impurities and then dehulled to separate the kernels from the shells.

Pressing: The kernels are mechanically pressed to extract the oil.

Solvent Extraction: The remaining oil is extracted using solvents like hexane.

Refining: The crude oil is refined to remove impurities, waxes, and free fatty acids.

Chemical Reactions Analysis

Types of Reactions: Sunflower seed oil undergoes various chemical reactions, including:

Oxidation: The unsaturated fatty acids in this compound are prone to oxidation, leading to the formation of hydroperoxides and other oxidation products.

Hydrogenation: This process involves the addition of hydrogen to the unsaturated bonds in the fatty acids, converting them into saturated fats. This reaction is typically catalyzed by nickel.

Transesterification: This reaction involves the exchange of the ester groups in the triglycerides with alcohols, producing biodiesel and glycerol.

Common Reagents and Conditions:

Oxidation: Oxygen, light, and heat are common factors that promote oxidation.

Hydrogenation: Hydrogen gas and nickel catalyst at elevated temperatures and pressures.

Transesterification: Methanol or ethanol in the presence of a strong base like sodium hydroxide or potassium hydroxide.

Major Products:

Oxidation: Hydroperoxides, aldehydes, and ketones.

Hydrogenation: Saturated fats.

Transesterification: Biodiesel and glycerol.

Scientific Research Applications

Sunflower seed oil has a wide range of scientific research applications:

Chemistry: Used as a feedstock for biodiesel production through transesterification.

Biology: Studied for its effects on skin barrier function and wound healing.

Medicine: Investigated for its potential anti-inflammatory and antioxidant properties.

Industry: Utilized in the production of cosmetics, lubricants, and bio-based polymers.

Comparison with Similar Compounds

Sunflower seed oil can be compared with other vegetable oils such as rapeseed oil, flaxseed oil, and sesame seed oil:

Rapeseed Oil: Contains higher levels of erucic acid and is often used in cooking and industrial applications.

Flaxseed Oil: Rich in alpha-linolenic acid, making it a popular choice for dietary supplements.

Sesame Seed Oil: Known for its high antioxidant content and distinctive flavor, commonly used in culinary applications.

This compound is unique due to its balanced composition of linoleic and oleic acids, making it versatile for various applications .